Cas no 13315-65-6 (4,5,6,7-tetrachloro-2,1,3-benzothiadiazole)

• Product Name: 4,5,6,7-tetrachloro-2,1,3-benzothiadiazole
• CAS No: 13315-65-6
• MF: C₆Cl₄N₂S
• MW: 273.954595565796
• CID: 1232704
• PubChem ID: 260192
• Update Time: 2025-04-20

4,5,6,7-tetrachloro-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrachloro-2,1,3-benzothiadiazole
• NSC-91127
• NSC91127
• 13315-65-6
• STL323859
• AKOS022133052
• DTXSID60927981

• Inchi： 1S/C6Cl4N2S/c7-1-2(8)4(10)6-5(3(1)9)11-13-12-6
• InChI Key： OQGXEFXEBPYMQR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2C1=NSN=2)Cl)Cl)Cl

Computed Properties

• Exact Mass: 271.8539
• Monoisotopic Mass: 271.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 354.5°C at 760 mmHg
• Flash Point: 168.2°C
• Refractive Index: 1.721
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles